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Compound of Interest

Compound Name: Mangafodipir

Cat. No.: B1146097

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive, step-by-step guide to the safe and compliant
disposal of mangafodipir, a contrast agent previously used for magnetic resonance imaging
(MRI). While mangafodipir trisodium is not classified as a hazardous substance, adherence to
proper disposal protocols is essential to ensure a safe laboratory environment and minimize
environmental impact.[1]

Disposal Procedures for Mangafodipir

Unused portions of mangafodipir must be discarded.[2][3] As of 2003, the product did not
meet the United States Environmental Protection Agency (EPA) definition of a hazardous
waste.[4] However, because it contains manganese, which is listed as a toxic substance, it is
prudent to follow disposal procedures for non-hazardous chemical waste rather than disposing
of it in standard trash or down the drain.[5]

Step-by-Step Disposal Protocol:

o Consult Local Regulations: Before proceeding, always consult your institution's specific
waste management guidelines and local regulations. Waste disposal requirements can vary
by location.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses and
gloves, when handling mangafodipir.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1146097?utm_src=pdf-interest
https://www.benchchem.com/product/b1146097?utm_src=pdf-body
https://www.benchchem.com/product/b1146097?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-B0993/Mangafodipir-trisodium-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1146097?utm_src=pdf-body
https://www.benchchem.com/product/b1146097?utm_src=pdf-body
https://www.rxlist.com/teslascan-drug.htm
https://pdf.hres.ca/dpd_pm/00003273.PDF
https://www.gehealthcare.co.uk/-/media/abccf7574a5d432d9cbd84614d80ace3.pdf
https://www.ncbi.nlm.nih.gov/books/NBK158875/
https://www.benchchem.com/product/b1146097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Segregate Waste: Do not mix mangafodipir with other chemical waste unless explicitly
permitted by your institution's waste management protocols.

e Aqueous Solutions: For mangafodipir in its aqueous solution form, as it was supplied for
clinical use, it should be collected in a designated, clearly labeled waste container for non-
hazardous chemical waste.

o Solid Form: If you are working with mangafodipir in a solid form, it should also be collected
in a designated container for non-hazardous solid chemical waste.

o Labeling: Ensure the waste container is clearly labeled with the contents, including the name
"Mangafodipir’ and the approximate quantity.

o Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the chemical waste.

Quantitative Data Summary

While specific quantitative limits for the disposal of mangafodipir are not extensively detailed
in available safety data sheets, the following information is relevant for handling and safety.

Parameter Value Reference
Molecular Formula C22H27MnN4Na3014pP2

Molecular Weight 757.32 g/mol

Acute Toxicity (Intravenous, Minimum lethal dose >2000

Mice) pumol/kg

Acute Toxicity (Intravenous, Minimum lethal dose > 2000

Rats & Mice) mg/kg

Experimental Protocols Cited

The provided information does not contain detailed experimental protocols for disposal. The
recommended disposal procedure is based on standard laboratory safety practices for non-
hazardous chemical waste.
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Mangafodipir Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of mangafodipir.
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Figure 1. Logical workflow for the proper disposal of mangafodipir.

In the absence of specific take-back programs for this discontinued product, following these
guidelines for non-hazardous chemical waste ensures a safe and compliant disposal process.
Always prioritize the guidance provided by your institution's safety and environmental
management personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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